Cas no 59734-71-3 (4-ethyl-5-methyl-1,3-thiazole-2-thiol)

• Product Name: 4-ethyl-5-methyl-1,3-thiazole-2-thiol
• CAS No: 59734-71-3
• MF: C₆H₉NS₂
• MW: 159.27235865593
• MDL: MFCD20293795
• CID: 5248936
• PubChem ID: 10877412
• Update Time: 2026-03-09

4-ethyl-5-methyl-1,3-thiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolethione, 4-ethyl-5-methyl-
• 4-ethyl-5-methyl-1,3-thiazole-2-thiol

• MDL： MFCD20293795
• Inchi： 1S/C6H9NS2/c1-3-5-4(2)9-6(8)7-5/h3H2,1-2H3,(H,7,8)
• InChI Key： MOZAVBNQQPUPNA-UHFFFAOYSA-N
• SMILES： S1C(C)=C(CC)NC1=S

Computed Properties

• Exact Mass: 159.01764164g/mol
• Monoisotopic Mass: 159.01764164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 4-ethyl-5-methyl-1,3-thiazole-2-thiol

Professional Introduction to 4-ethyl-5-methyl-1,3-thiazole-2-thiol (CAS No. 59734-71-3)

4-ethyl-5-methyl-1,3-thiazole-2-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 59734-71-3, is a heterocyclic organic compound belonging to the thiazole family. Thiazoles are well-known for their significant biological and pharmaceutical properties, making them a cornerstone in medicinal chemistry. The compound features a sulfur-containing five-membered ring fused with an imidazole-like structure, which contributes to its unique chemical reactivity and potential biological activity.

The structural motif of 4-ethyl-5-methyl-1,3-thiazole-2-thiol includes an ethyl group at the 4-position and a methyl group at the 5-position of the thiazole ring, along with a thiol (-SH) functional group at the 2-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of the thiol group makes it a potential precursor for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Research has highlighted the antimicrobial, anti-inflammatory, and anticancer properties of compounds within this chemical class. The 4-ethyl-5-methyl-1,3-thiazole-2-thiol structure has been explored as a scaffold for developing novel drugs targeting specific biological pathways. For instance, studies have shown that modifications at the 2-position of the thiazole ring can enhance binding affinity to certain enzymes or receptors.

One of the most compelling aspects of 4-ethyl-5-methyl-1,3-thiazole-2-thiol is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. Preclinical studies have indicated that thiazole derivatives can interfere with kinase activity by competing with ATP binding or by inducing conformational changes in the enzyme. The 4-ethyl and 5-methyl substituents in this compound may fine-tune its interaction with target kinases, improving selectivity and reducing off-target effects.

Additionally, the thiol group in 4-ethyl-5-methyl-1,3-thiazole-2-thiol offers opportunities for covalent bonding interactions with biological targets. Thiol groups are known to form stable disulfide bonds with cysteine residues in proteins, which can be exploited to develop irreversible inhibitors. This mechanism has shown promise in drug development for achieving prolonged target inhibition compared to traditional reversible inhibitors. Recent advances in bioconjugation techniques have enabled the integration of 4-ethyl-5-methyl-1,3-thiazole-2-thiol into probes for protein profiling and drug discovery pipelines.

The pharmaceutical industry has also explored 4-ethyl-5-methyl-1,3-thiazole-2-thiol as a building block for synthesizing antiviral agents. Viruses often rely on host cell machinery for replication, and thiazole derivatives can disrupt these processes by inhibiting essential viral enzymes or proteins. For example, research has demonstrated that certain thiazole-based compounds can interfere with viral protease activity or polymerase function. The structural flexibility of 4-ethyl-5-methyl thiazoles allows chemists to modify additional positions on the ring to enhance antiviral potency while minimizing toxicity.

In conclusion, 4-ethyl-5-methyl-1,3-thiazole-2-thiol (CAS No. 59734-71) represents a promising compound in medicinal chemistry due to its unique structural features and potential biological applications. Its role as a scaffold for drug development spans multiple therapeutic areas, including oncology, immunology, and virology. Ongoing research continues to uncover new ways to leverage its chemical properties for therapeutic benefit. As our understanding of biological systems advances, compounds like 4-(Ethyl)-5-(Methyl)-1H-Thiazolium[5]Thiolium, derived from this core structure, may emerge as key players in next-generation pharmaceuticals.